1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole

• IUPAC Name: 1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethylbenzimidazole
• InChI: InChI=1S/C18H19BrN2O/c1-12-4-5-18(15(19)8-12)22-7-6-21-11-20-16-9-13(2)14(3)10-17(16)21/h4-5,8-11H,6-7H2,1-3H3
• InChI Key: PXLWFPZOMHOGIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCN2C=NC3=C2C=C(C(=C3)C)C)Br
• Molecular Formula: C18H19BrN2O
• Molecular Weight: 359.3 g/mol

Description

1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole, also known as BDMB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. BDMB is a benzimidazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole inhibits protein kinase C by binding to its regulatory domain and preventing its activation by diacylglycerol and calcium ions. 1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole has also been shown to modulate the activity of ion channels, including the L-type calcium channel and the inward rectifier potassium channel.
Biochemical and physiological effects:
1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. 1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole has also been shown to modulate the activity of ion channels, which can affect cellular excitability and neurotransmitter release.

Advantages and Limitations for Lab Experiments

1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole has several advantages for lab experiments, including its high selectivity for protein kinase C and its ability to modulate ion channel activity. However, 1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole can also have off-target effects and may not be suitable for all experimental systems. The optimal concentration and duration of 1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole treatment may also vary depending on the experimental conditions.

Future Directions

There are several future directions for 1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole research, including the development of more selective and potent inhibitors of protein kinase C, the identification of new targets for 1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole, and the exploration of its potential applications in the treatment of neurological and cardiovascular diseases. Additionally, further studies on the mechanism of action and physiological effects of 1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole may provide insights into the regulation of cellular signaling pathways and the development of new therapeutic agents.

Scientific Research Applications

1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole has been used in various scientific research applications, including as a fluorescent probe for the detection of DNA and RNA, as a selective inhibitor of protein kinase C, and as a potential anticancer agent. 1-[2-(2-bromo-4-methylphenoxy)ethyl]-5,6-dimethyl-1H-benzimidazole has also been used in studies on the role of protein kinase C in cellular signaling pathways and in the regulation of ion channels.